Cas no 84500-68-5 (1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline)
84500-68-5 structure
Product Name:1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline
CAS No:84500-68-5
MF:C18H20N2
MW:264.364804267883
CID:989427
PubChem ID:322978
Update Time:2025-04-20
1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,2,3,4-tetrahydroisoquinolin-1-yl)-1,2,3,4-tetrahydroisoquinoline
- DTXSID50314240
- BCP30040
- BCP30041
- 1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline
- NSC-281678
- 84500-68-5
- NSC281678
- SCHEMBL16799768
- 1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline pound>>1-(1,2,3,4-tetrahydroisoquinolin-1-yl)-1,2,3,4-tetrahydroisoquinoline
- NSC 281678
- DS-007912
-
- Inchi: 1S/C18H20N2/c1-3-7-15-13(5-1)9-11-19-17(15)18-16-8-4-2-6-14(16)10-12-20-18/h1-8,17-20H,9-12H2
- InChI Key: NDHNLLQPMVDMRO-UHFFFAOYSA-N
- SMILES: N1CCC2C=CC=CC=2C1C1C2C=CC=CC=2CCN1
Computed Properties
- Exact Mass: 264.163
- Monoisotopic Mass: 264.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Density: 1.109
- Boiling Point: 429°C at 760 mmHg
- Flash Point: 269.9°C
- Refractive Index: 1.6
1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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